Cas no 303067-60-9 (7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 303067-60-9
• MF: C₁₆H₂₆N₄O₂S
• MW: 338.468242168427
• CID: 6318684
• PubChem ID: 3123418
• Update Time: 2025-08-05

7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• F0381-4901
• AKOS000578083
• AKOS005491355
• SR-01000906608
• 303067-60-9
• SR-01000906608-1
• 7-butyl-8-hexylsulfanyl-3-methylpurine-2,6-dione
• 7-butyl-8-(hexylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione

• Inchi： 1S/C16H26N4O2S/c1-4-6-8-9-11-23-16-17-13-12(20(16)10-7-5-2)14(21)18-15(22)19(13)3/h4-11H2,1-3H3,(H,18,21,22)
• InChI Key： KQGFTTRARDALQE-UHFFFAOYSA-N
• SMILES： S(CCCCCC)C1=NC2=C(C(NC(N2C)=O)=O)N1CCCC

Computed Properties

• Exact Mass: 338.178
• Monoisotopic Mass: 338.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.5Ų

Additional information on 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 303067-60-9): A Comprehensive Overview

The compound 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 303067-60-9) is a structurally complex organic molecule belonging to the purine dione class. This compound has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. The molecule's unique structure, characterized by a purine ring system with substituted alkyl groups and a sulfanyl functional group, makes it an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the importance of purine diones as scaffolds for drug discovery. The purine ring system, a fundamental structure in nucleic acids, has been extensively explored for its role in biological processes. In this compound, the purine ring is modified with specific substituents: a butyl group at position 7, a hexylsulfanyl group at position 8, and a methyl group at position 3. These substituents not only enhance the molecule's stability but also confer unique pharmacological properties.

The hexylsulfanyl group attached to the purine ring introduces sulfur into the molecule, which can play a critical role in modulating the compound's reactivity and bioavailability. Sulfur-containing compounds are known for their ability to participate in thiol-disulfide exchange reactions, which are pivotal in cellular redox processes. This feature makes 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione a promising candidate for applications in antioxidant therapies and redox-regulating agents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic protection and deprotection strategies. The synthesis begins with the preparation of a purine derivative followed by selective substitution at specific positions to introduce the desired alkyl groups. The incorporation of the hexylsulfanyl group requires careful control over reaction conditions to ensure optimal yield and purity.

Preclinical studies have demonstrated that 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits potent anti-inflammatory and antioxidant activities. These findings suggest its potential utility in treating conditions associated with oxidative stress and chronic inflammation. Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption profiles and low toxicity levels in experimental models.

The structural versatility of this compound also makes it an attractive substrate for further chemical modifications. Researchers are currently exploring the effects of substituting different alkyl groups or introducing additional functional groups to enhance its bioactivity or target specific biological pathways. Such modifications could pave the way for the development of more effective therapeutic agents.

In conclusion, 7-butyl-8-(hexylsulfanyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 303067-60-9) represents a significant advancement in the field of purine-based drug design. Its unique structure and promising biological properties position it as a valuable tool for addressing unmet medical needs in areas such as inflammation management and oxidative stress-related disorders.